5-(Dimethylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(dimethylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C12H10FN3O/c1-16(2)12-10(7-14)15-11(17-12)8-5-3-4-6-9(8)13/h3-6H,1-2H3
• InChI Key: GJKRWMZDZLNGLX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(N=C(O1)C2=CC=CC=C2F)C#N
• Molecular Formula: C12H10FN3O
• Molecular Weight: 231.23 g/mol

Description

5-(Dimethylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile, also known as DMFO, is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure, making it an interesting molecule for studying various biological processes. In

Scientific Research Applications

5-(Dimethylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has potential applications in various scientific research areas, including medicinal chemistry, neuroscience, and cancer research. It has been shown to inhibit the activity of certain enzymes, such as monoamine oxidase (MAO), which are involved in the breakdown of neurotransmitters in the brain. This inhibition can lead to an increase in the levels of neurotransmitters, such as dopamine and serotonin, which can have positive effects on mood and behavior.
This compound has also been shown to have anticancer properties, as it can inhibit the growth of cancer cells in vitro. This is thought to be due to its ability to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease, as it can inhibit the aggregation of beta-amyloid peptides, which are thought to play a role in the development of the disease.

Mechanism of Action

The mechanism of action of 5-(Dimethylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of MAO, which is involved in the breakdown of neurotransmitters, as mentioned earlier. It has also been shown to bind to and inhibit the activity of certain receptors, such as the sigma-1 receptor, which is involved in various cellular processes, including cell survival and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. For example, in the context of neuroscience, this compound has been shown to increase the levels of dopamine and serotonin in the brain, which can have positive effects on mood and behavior. In the context of cancer research, this compound has been shown to induce apoptosis in cancer cells, which can lead to their death.

Advantages and Limitations for Lab Experiments

One advantage of 5-(Dimethylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile is its potential use in various scientific research areas, as mentioned earlier. Additionally, it is a relatively small molecule, which makes it easy to synthesize and study. However, one limitation of this compound is its potential toxicity, as it has been shown to have cytotoxic effects on certain cell types at high concentrations.

Future Directions

There are several future directions for 5-(Dimethylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile research, including its potential use in the treatment of various diseases, such as Alzheimer's disease and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity issues. Finally, this compound could be modified to create new compounds with improved efficacy and safety profiles.

Synthesis Methods

5-(Dimethylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile can be synthesized using a variety of methods, including the reaction of 2-fluorobenzaldehyde with dimethylformamide dimethyl acetal, followed by the addition of potassium tert-butoxide and 4-cyanooxazole. Another method involves the reaction of 2-fluorobenzaldehyde with dimethylamine, followed by the addition of 4-cyanooxazole and potassium carbonate. Both methods result in the formation of this compound as a white solid.